Cas no 420781-84-6 (Lucialdehyde A)

• Product Name: Lucialdehyde A
• CAS No: 420781-84-6
• Molecular Formula: C₃₀H₄₆O₂
• Molecular Weight: 438.685049533844
• CID: 2087204
• PubChem ID: 102004904

Lucialdehyde A Properties

Names and Identifiers

• Lucialdehyde A
• 5α-lanosta-7,9(11),24-triene-3β-hydroxy-26-al
• FS-6966
• (E,6R)-6-[(3S,10S,13R,14R,17R)-3-Hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylhept-2-enal
• 420781-84-6
• DA-65096
• AKOS040734912

• InChIKey： RMOSHOXMAZYZOK-AZIDVCJLSA-N
• Inchi： InChI=1S/C30H46O2/c1-20(19-31)9-8-10-21(2)22-13-17-30(7)24-11-12-25-27(3,4)26(32)15-16-28(25,5)23(24)14-18-29(22,30)6/h9,11,14,19,21-22,25-26,32H,8,10,12-13,15-18H2,1-7H3/b20-9+/t21-,22-,25+,26+,28-,29-,30+/m1/s1
• SMILES： C/C(=C\CC[C@@H](C)[C@H]1CC[C@@]2(C)C3=CC[C@H]4C(C)(C)[C@H](CC[C@]4(C)C3=CC[C@]12C)O)/C=O

Computed Properties

• Exact Mass: 438.349780706g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 438.349780706g/mol
• Heavy Atom Count: 32
• Complexity: 860
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.052
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids